Cas no 2167961-27-3 (5-(aminomethyl)-4,4-dipropyloxolan-2-one)

5-(aminomethyl)-4,4-dipropyloxolan-2-one structure
2167961-27-3 structure
Product Name:5-(aminomethyl)-4,4-dipropyloxolan-2-one
CAS No:2167961-27-3
MF:C11H21NO2
MW:199.28994345665
CID:6478438
PubChem ID:165744513
Update Time:2025-07-15

5-(aminomethyl)-4,4-dipropyloxolan-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-(aminomethyl)-4,4-dipropyloxolan-2-one
    • 2167961-27-3
    • EN300-1479091
    • Inchi: 1S/C11H21NO2/c1-3-5-11(6-4-2)7-10(13)14-9(11)8-12/h9H,3-8,12H2,1-2H3
    • InChI Key: OSQXHPMVOAMTTR-UHFFFAOYSA-N
    • SMILES: O1C(CC(CCC)(CCC)C1CN)=O

Computed Properties

  • Exact Mass: 199.157228913g/mol
  • Monoisotopic Mass: 199.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.3Ų

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5-(aminomethyl)-4,4-dipropyloxolan-2-one Related Literature

Additional information on 5-(aminomethyl)-4,4-dipropyloxolan-2-one

Introduction to 5-(Aminomethyl)-4,4-dipropyloxolan-2-one (CAS No. 2167961-27-3)

5-(Aminomethyl)-4,4-dipropyloxolan-2-one, with the CAS number 2167961-27-3, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research. This compound belongs to the class of oxolanes and features an aminomethyl group and two propyl substituents, which contribute to its distinct properties and reactivity.

The molecular formula of 5-(aminomethyl)-4,4-dipropyloxolan-2-one is C11H21NO3, and its molecular weight is approximately 203.30 g/mol. The compound is characterized by its high purity and stability, making it a valuable reagent in organic synthesis and medicinal chemistry. Its solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO) facilitates its use in a wide range of experimental conditions.

In the realm of pharmaceutical research, 5-(aminomethyl)-4,4-dipropyloxolan-2-one has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its ability to modulate specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a key enzyme involved in the metabolism of certain neurotransmitters. This finding suggests that 5-(aminomethyl)-4,4-dipropyloxolan-2-one could be a valuable candidate for the treatment of neurological disorders.

Beyond its potential therapeutic applications, 5-(aminomethyl)-4,4-dipropyloxolan-2-one has also been investigated for its use as an intermediate in the synthesis of more complex molecules. Its versatile functional groups allow for the introduction of various substituents through chemical modifications, making it a useful building block in synthetic chemistry. Researchers have successfully utilized this compound to synthesize novel derivatives with enhanced biological activities and improved pharmacological profiles.

The synthesis of 5-(aminomethyl)-4,4-dipropyloxolan-2-one typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of an appropriate aldehyde with an amino acid derivative followed by cyclization and functional group modifications. Advances in catalytic methods and green chemistry have further optimized these synthetic processes, reducing environmental impact and improving overall efficiency.

In terms of safety and handling, 5-(aminomethyl)-4,4-dipropyloxolan-2-one is generally considered safe when proper precautions are taken. However, it is important to handle this compound with care to avoid exposure to skin or inhalation of vapors. Standard laboratory safety protocols should be followed at all times to ensure a safe working environment.

The future prospects for 5-(aminomethyl)-4,4-dipropyloxolan-2-one are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various scientific disciplines. As more data becomes available from clinical trials and preclinical studies, it is likely that 5-(aminomethyl)-4,4-dipropyloxolan-2-one will play an increasingly important role in the development of innovative therapies and chemical products.

In conclusion, 5-(aminomethyl)-4,4-dipropyloxolan-2-one (CAS No. 2167961-27-3) is a multifaceted compound with significant potential in pharmaceutical research and synthetic chemistry. Its unique chemical structure and versatile functional groups make it a valuable tool for scientists working in these fields. As research progresses, it is expected that this compound will continue to contribute to advancements in medicine and materials science.

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